Cas no 62370-96-1 ( )

• Product Name: &nbsp
• CAS No: 62370-96-1
• MF: C₁₉H₂₂ClN
• MW: 299.837684154511
• CID: 956593
• PubChem ID: 12318951
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC289499
• NSC-289499
• 62370-96-1
• DTXSID80488226
• 1-Ethyl-1,2,3,7,8,12b-hexahydrobenzo[4,5]cyclohepta[1,2,3-ij]isoquinoline--hydrogen chloride (1/1)
•  

• Inchi： 1S/C19H21N.ClH/c1-2-20-13-12-16-8-5-7-15-11-10-14-6-3-4-9-17(14)19(20)18(15)16;/h3-9,19H,2,10-13H2,1H3;1H
• InChI Key： HJZPKSUOEXNWSK-UHFFFAOYSA-N
• SMILES： Cl.N1(CC)CCC2C=CC=C3CCC4C=CC=CC=4C1C=23

Computed Properties

• Exact Mass: 263.16753
• Monoisotopic Mass: 299.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 4.49250